Cas no 135842-15-8 (big endothelin-1 (1-39) (rat))

• Product Name: big endothelin-1 (1-39) (rat)
• CAS No: 135842-15-8
• MF: C₁₉₂H₂₉₆N₅₀O₅₈S₅
• MW: 4393.02987861633
• CID: 900902
• Update Time: 2026-04-29

big endothelin-1 (1-39) (rat) Chemical and Physical Properties

Names and Identifiers

• big endothelin-1 (1-39) (rat)
• CYS-SER-CYS-SER-SER-LEU-MET-ASP-LYS-GLU-CYS-VAL-TYR-PHE-CYS-HIS-LEU-ASP-ILE-ILE-TRP-VAL-ASN-THR-PRO-GLU-ARG-VAL-VAL-PRO-TYR-GLY-LEU-GLY-SER-PRO-SER-ARG-SER
• Big Endothelin 1, 1-39, Rat

Computed Properties

• Exact Mass: 2488.00411

Experimental Properties

• PSA: 902.83

Additional information on big endothelin-1 (1-39) (rat)

Introduction to Big Endothelin-1 (1-39) (Rat) (CAS No. 135842-15-8)

Big Endothelin-1 (1-39) (Rat), with the CAS number 135842-15-8, is a significant peptide in the field of cardiovascular research. This 39-amino acid peptide is a precursor to endothelin-1, a potent vasoconstrictor that plays a crucial role in various physiological and pathological processes. Understanding the structure, function, and potential therapeutic applications of Big Endothelin-1 (1-39) (Rat) is essential for advancing treatments for cardiovascular diseases and other related conditions.

The endothelin family of peptides, including endothelin-1, endothelin-2, and endothelin-3, are known for their potent vasoconstrictive properties. Among these, endothelin-1 is the most studied due to its significant impact on vascular tone and blood pressure regulation. Big Endothelin-1 (1-39) (Rat) is synthesized in endothelial cells and undergoes proteolytic cleavage to form the mature 21-amino acid endothelin-1 peptide. This process is tightly regulated and involves the action of specific enzymes such as endothelin-converting enzyme (ECE).

Big Endothelin-1 (1-39) (Rat) has been extensively studied in both in vitro and in vivo models to understand its role in various physiological processes. Recent research has highlighted its involvement in the development and progression of hypertension, pulmonary arterial hypertension, and heart failure. For instance, elevated levels of endothelin-1 have been observed in patients with these conditions, suggesting a potential therapeutic target for intervention.

In addition to its vasoconstrictive effects, Big Endothelin-1 (1-39) (Rat) also exerts other biological activities. It has been shown to promote smooth muscle cell proliferation and migration, which can contribute to vascular remodeling and atherosclerosis. Furthermore, it plays a role in inflammation by upregulating the expression of pro-inflammatory cytokines and adhesion molecules. These multifaceted effects make Big Endothelin-1 (1-39) (Rat) an important molecule in the pathogenesis of cardiovascular diseases.

The therapeutic potential of targeting the endothelin system has been explored through the development of endothelin receptor antagonists. These drugs can block the binding of endothelin to its receptors, thereby reducing its vasoconstrictive and proliferative effects. Clinical trials have demonstrated that endothelin receptor antagonists can improve outcomes in patients with pulmonary arterial hypertension and heart failure. However, further research is needed to optimize their use and minimize side effects.

In recent years, advances in molecular biology and pharmacology have provided new insights into the mechanisms underlying the actions of Big Endothelin-1 (1-39) (Rat). For example, studies have identified novel signaling pathways involved in its regulation and downstream effects. These findings have opened up new avenues for developing more targeted therapies that can modulate the endothelin system with greater precision.

Beyond cardiovascular diseases, Big Endothelin-1 (1-39) (Rat) has also been implicated in other conditions such as renal disease, cancer, and neurological disorders. Its role in renal vasoconstriction and sodium retention makes it a potential target for treating hypertension-related kidney damage. In cancer research, elevated levels of endothelin have been associated with tumor growth and angiogenesis, suggesting that targeting this pathway could have anti-tumor effects.

In conclusion, Big Endothelin-1 (1-39) (Rat) (CAS No. 135842-15-8) is a multifunctional peptide with significant implications for cardiovascular health and disease. Ongoing research continues to uncover new aspects of its biology and therapeutic potential, making it an important focus for both basic science investigations and clinical applications. As our understanding of this molecule deepens, it holds promise for improving patient outcomes in a variety of medical conditions.